N-(4-bromo-2-methylphenyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide
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Description
N-(4-bromo-2-methylphenyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C15H12BrN5O and its molecular weight is 358.199. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
- Cytotoxicity of Pyrazole Derivatives : A study on the synthesis and characterization of new pyrazole and pyrazolo[1,5-a]pyrimidine derivatives demonstrated their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, suggesting potential applications in cancer research (Hassan, Hafez, & Osman, 2014).
- Antimicrobial Activity : Research on pyridine-2(1H)-thione derivatives highlighted the synthesis and antimicrobial activity of new thio-substituted compounds, emphasizing the relevance of such structures in developing new antimicrobial agents (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).
Heterocyclic Synthesis
- Novel Pyrazole Carboxamide Derivatives : A study detailed the synthesis, characterization, and biological studies of novel pyrazole carboxamide, pyridazine, and thienopyridazine derivatives, including their antibacterial bioactivity, which could indicate utility in designing bioactive molecules (Othman & Hussein, 2020).
Antiviral Drug Discovery
- Antiviral Research : An extensive review on antiviral drug discovery discussed various chemical classes, including compounds structurally related to pyrazines, demonstrating the importance of these structures in developing new antiviral therapies (De Clercq, 2009).
Synthesis Techniques
- Microwave-assisted Synthesis : A study on microwave-assisted synthesis presented efficient methods for creating 4-(pyrazol-1-yl)carboxanilides, highlighting advanced synthesis techniques that could be applicable to structurally similar compounds for various research applications (Obermayer, Glasnov, & Kappe, 2011).
Properties
IUPAC Name |
N-(4-bromo-2-methylphenyl)-6-pyrazol-1-ylpyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12BrN5O/c1-10-9-11(16)3-4-12(10)18-15(22)13-5-6-14(20-19-13)21-8-2-7-17-21/h2-9H,1H3,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIEPMZDMLBOMMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Br)NC(=O)C2=NN=C(C=C2)N3C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12BrN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.